Cas no 923573-95-9 (4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride)

4-(5-Methylthiophen-2-yl)benzene-1-sulfonyl chloride is a sulfonyl chloride derivative featuring a methyl-substituted thiophene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfur-containing derivatives. Its reactive sulfonyl chloride group enables efficient coupling with amines and alcohols, facilitating the construction of complex molecules. The methylthiophene moiety enhances solubility and electronic properties, making it useful in pharmaceutical and materials chemistry applications. The compound is typically handled under anhydrous conditions due to its moisture sensitivity. Its well-defined structure and reactivity profile make it a valuable reagent for researchers in medicinal chemistry and polymer science.

4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride structure

923573-95-9 structure

Product Name:4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride

CAS No:923573-95-9

MF:C₁₁H₉ClO₂S₂

MW:272.770959615707

MDL:MFCD11499069

CID:737065

PubChem ID:71445683

Update Time:2025-10-14

4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonyl chloride, 4-(5-methyl-2-thienyl)-
- 4-(5-methylthiophen-2-yl)benzenesulfonyl chloride
- 4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride
- 4-(5-METHYL-THIOPHEN-2-YL)-BENZENESULFONYLCHLORIDE
- 4-(5-METHYL-THIOPHEN-2-YL)-BENZENESULFONYL CHLORIDE
- DTXSID70854198
- EN300-338301
- 923573-95-9
- MDL： MFCD11499069
- Inchi： 1S/C11H9ClO2S2/c1-8-2-7-11(15-8)9-3-5-10(6-4-9)16(12,13)14/h2-7H,1H3
- InChI Key： SUZJDPWMCVHOHY-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC(=CC=1)C1=CC=C(C)S1)(=O)=O

Computed Properties

Exact Mass: 271.9732496g/mol
Monoisotopic Mass: 271.9732496g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 70.8Å²

4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-338301-0.05g	4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride	923573-95-9	95.0%	0.05g	$612.0	2025-03-18
Enamine	EN300-338301-0.1g	4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride	923573-95-9	95.0%	0.1g	$640.0	2025-03-18
Enamine	EN300-338301-0.25g	4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride	923573-95-9	95.0%	0.25g	$670.0	2025-03-18
Enamine	EN300-338301-0.5g	4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride	923573-95-9	95.0%	0.5g	$699.0	2025-03-18
Enamine	EN300-338301-1.0g	4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride	923573-95-9	95.0%	1.0g	$728.0	2025-03-18
Enamine	EN300-338301-2.5g	4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride	923573-95-9	95.0%	2.5g	$1428.0	2025-03-18
Enamine	EN300-338301-5.0g	4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride	923573-95-9	95.0%	5.0g	$2110.0	2025-03-18
Enamine	EN300-338301-10.0g	4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride	923573-95-9	95.0%	10.0g	$3131.0	2025-03-18
Enamine	EN300-338301-1g	4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride	923573-95-9		1g	$728.0	2023-09-03
Enamine	EN300-338301-5g	4-(5-methylthiophen-2-yl)benzene-1-sulfonyl chloride	923573-95-9		5g	$2110.0	2023-09-03